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Compound of Interest

Compound Name:
N-acetyl lysyltyrosylcysteine

amide

Cat. No.: B11933335 Get Quote

Technical Support Center: N-acetyl
lysyltyrosylcysteine amide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

precipitation of N-acetyl lysyltyrosylcysteine amide in buffer solutions.

Frequently Asked Questions (FAQs)
Q1: What are the key physicochemical properties of N-acetyl lysyltyrosylcysteine amide?

N-acetyl lysyltyrosylcysteine amide is a tripeptide inhibitor of the enzyme myeloperoxidase

(MPO).[1][2][3][4][5] Its solubility is dictated by its amino acid composition and terminal

modifications. The N-terminus is acetylated, removing the positive charge, while the C-terminus

is an amide, which removes the negative charge. The key amino acid residues are Lysine

(basic and hydrophilic), Tyrosine (hydrophobic), and Cysteine.[6] The presence of the basic

lysine residue gives the peptide a net positive charge at neutral or acidic pH.

Table 1: Physicochemical Properties of N-acetyl lysyltyrosylcysteine amide
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Property Value Source

Molecular Formula C20H31N5O5S [2][3][7]

Molecular Weight 453.56 g/mol [2][3][7]

Predicted pKa 9.18 ± 0.10 [2]

Solubility in H2O
100 mM or 125 mg/mL (may

require sonication)
[1][3]

Solubility in DMSO 55 mg/mL (121.26 mM) [8]

Appearance White to off-white solid [2]

Q2: Why is my N-acetyl lysyltyrosylcysteine amide precipitating in the buffer?

Peptide precipitation is a common issue influenced by several factors:

pH and Isoelectric Point (pI): Peptides are least soluble at their isoelectric point (pI), the pH

at which they have a net-zero charge.[9] Since N-acetyl lysyltyrosylcysteine amide is a

basic peptide (due to the lysine residue), its pI is likely above neutral pH. If your buffer pH is

close to its pI, precipitation can occur.

Ionic Strength: High concentrations of salts in a buffer can lead to a phenomenon called

"salting out," where the salt ions compete with the peptide for water molecules, reducing its

solubility and causing precipitation.[10][11]

Buffer Composition: Some buffer components can interact directly with the peptide, leading

to insolubility. For instance, phosphate buffers can sometimes cause precipitation issues with

certain peptides.[11][12][13]

Concentration: The peptide may be precipitating simply because its concentration in the

buffer exceeds its solubility limit under those specific conditions.

Temperature: Temperature can affect solubility, though the effect varies between peptides.

[10][14]

Q3: What is the recommended initial approach for dissolving this peptide?
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Given its reported solubility, the recommended starting solvent is sterile, deionized water.[1] If

solubility is an issue, brief sonication is recommended to aid dissolution.[3][15][16] For

preparing high-concentration stock solutions, Dimethyl sulfoxide (DMSO) is a suitable

alternative.[8] When diluting a DMSO stock into an aqueous buffer, it is crucial to add the

peptide stock solution to the buffer slowly while vortexing to avoid localized high concentrations

that can cause immediate precipitation.[16]

Troubleshooting Guide
This guide provides systematic steps to address the precipitation of N-acetyl
lysyltyrosylcysteine amide during your experiments.

Problem: The peptide solution turned cloudy or formed
a precipitate after being added to my experimental
buffer.
This is a common indication that the peptide is not soluble under the current buffer conditions.

Follow the workflow below to identify and resolve the issue.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.probechem.com/products_N-acetyllysyltyrosylcysteineamide.html
https://file.medchemexpress.com/batch_PDF/HY-125039/N-Acetyl-lysyltyrosylcysteine-amide-DataSheet-MedChemExpress.pdf
https://www.sb-peptide.com/support/solubility/
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/research-and-disease-areas/cell-and-developmental-biology-research/solubility-guidelines
https://www.targetmol.com/compound/n-acetyl_lysyltyrosylcysteine_amide
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/research-and-disease-areas/cell-and-developmental-biology-research/solubility-guidelines
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow

Precipitation Observed

Is buffer pH acidic (e.g., pH < 6.5)?

Is buffer ionic strength high (>150 mM)?

Yes

Action: Adjust pH
Use a more acidic buffer (pH 4-6).

See Protocol 1.

No

Is an organic co-solvent being used?

No

Action: Lower Ionic Strength
Decrease buffer salt concentration.

Yes

Action: Add Co-solvent
Prepare a concentrated stock in DMSO.

See Protocol 2.

No

Action: Use Physical Methods
Try sonication or gentle warming.

See Protocol 3.

Yes

Peptide Solubilized
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Factors Influencing Peptide Solubility

Intrinsic Factors Extrinsic Factors

Peptide Solubility

Amino Acid
Composition Net Charge (pI) Peptide Length Buffer pH Ionic Strength Co-solvents Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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